Cas no 194785-81-4 (Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel-)

• Product Name: Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel-
• CAS No: 194785-81-4
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 116650
• PubChem ID: 10012681
• Update Time: 2025-04-18

Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel-
• Cyclopentaneacetic acid, 3-amino-3-carboxy-, trans- (9CI)
• 194785-84-7
• 194785-78-9
• (1S,3R)-1-amino-3-(carboxymethyl)cyclopentane-1-carboxylic Acid
• (1s,3r)-1-amino-1-carboxycyclopentane-3-acetic acid
• Cyclopentaneacetic acid,3-amino-3-carboxy-,trans-(9ci)
• 194785-81-4
• BDBM50089911
• AKOS006271974
• Cyclopentaneacetic acid,3-amino-3-carboxy-,(1r-trans)-(9ci)
• DTXSID10434110
• Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3S)-
• SCHEMBL13319985
• 1-Amino-3-carboxymethyl-cyclopentanecarboxylic acid(1S,3R-homo-ACPD)
• CHEMBL315032
• (R)-Propiomazine-d6

• Inchi： 1S/C8H13NO4/c9-8(7(12)13)2-1-5(4-8)3-6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)/t5-,8-/m0/s1
• InChI Key： VHCVGUDWLQNWIQ-XNCJUZBTSA-N
• SMILES： OC([C@@]1(CC[C@@H](CC(=O)O)C1)N)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 101Ų